Cas no 135805-96-8 (1-Isothiocyanato-2-methyl-4-nitrobenzene)
135805-96-8 structure
Product Name:1-Isothiocyanato-2-methyl-4-nitrobenzene
CAS No:135805-96-8
MF:C8H6N2O2S
MW:194.210440158844
MDL:MFCD00060542
CID:197921
PubChem ID:145621
Update Time:2025-04-19
1-Isothiocyanato-2-methyl-4-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-isothiocyanato-2-methyl-4-nitro-
- 2-METHYL-4-NITROPHENYL
- 2-Methyl-4-nitrophenyl isothiocyanate
- 1-isothiocyanato-2-methyl-4-nitrobenzene
- SY326168
- 2-methyl-4-nitrophenyl iso thiocyanate
- A806993
- 1-isothiocyanato-2-methyl-4-nitro-benzene
- FT-0643244
- MFCD00060542
- SCHEMBL7121492
- 2Methyl-4-nitrophenyl isothiocyanate
- AKOS005171076
- 2-methyl4-nitrophenyl isothiocyanate
- 1-Isothiocyanato-2-methyl-4-nitrobenzene #
- FS-4670
- J-504831
- 2-methyl-4-nitro-phenyl isothiocyanate
- 135805-96-8
- DTXSID90159531
- 1-Isothiocyanato-2-methyl-4-nitrobenzene
-
- MDL: MFCD00060542
- Inchi: 1S/C8H6N2O2S/c1-6-4-7(10(11)12)2-3-8(6)9-5-13/h2-4H,1H3
- InChI Key: JEWJPETZSUMXII-UHFFFAOYSA-N
- SMILES: S=C=NC1=CC=C(C=C1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 194.01500
- Monoisotopic Mass: 194.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.3A^2
- XLogP3: 3.5
Experimental Properties
- Color/Form: Gray white solid
- Density: 1.28
- Melting Point: 82 °C
- Boiling Point: 354.1 °C at 760 mmHg
- Flash Point: 168 °C
- Refractive Index: 1.616
- PSA: 90.27000
- LogP: 3.16070
1-Isothiocyanato-2-methyl-4-nitrobenzene Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-Isothiocyanato-2-methyl-4-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B451843-50mg |
1-Isothiocyanato-2-methyl-4-nitrobenzene |
135805-96-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B451843-100mg |
1-Isothiocyanato-2-methyl-4-nitrobenzene |
135805-96-8 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B451843-500mg |
1-Isothiocyanato-2-methyl-4-nitrobenzene |
135805-96-8 | 500mg |
$ 80.00 | 2022-06-07 | ||
| abcr | AB150133-5 g |
2-Methyl-4-nitrophenyl isothiocyanate; 98% |
135805-96-8 | 5 g |
€201.20 | 2023-07-20 | ||
| abcr | AB150133-25 g |
2-Methyl-4-nitrophenyl isothiocyanate; 98% |
135805-96-8 | 25 g |
€643.20 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1264145-1g |
Benzene,1-isothiocyanato-2-methyl-4-nitro- |
135805-96-8 | 98% | 1g |
$255 | 2024-06-07 | |
| Fluorochem | 009538-1g |
2-Methyl-4-nitrophenyl isothiocyanate |
135805-96-8 | 98% | 1g |
£22.00 | 2022-03-01 | |
| Fluorochem | 009538-5g |
2-Methyl-4-nitrophenyl isothiocyanate |
135805-96-8 | 98% | 5g |
£93.00 | 2022-03-01 | |
| Fluorochem | 009538-25g |
2-Methyl-4-nitrophenyl isothiocyanate |
135805-96-8 | 98% | 25g |
£390.00 | 2022-03-01 | |
| Oakwood | 009538-1g |
2-Methyl-4-nitrophenyl isothiocyanate |
135805-96-8 | 98% | 1g |
$45.00 | 2024-07-19 |
1-Isothiocyanato-2-methyl-4-nitrobenzene Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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